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For Researchers, Scientists, and Drug Development Professionals

Abstract
3,5-Dibromohexanoic acid, a halogenated carboxylic acid, serves as a notable intermediate

in organic synthesis, particularly in the formation of lactone structures. This technical guide

provides a comprehensive overview of its synthesis, chemical properties, and spectroscopic

profile. While not a compound with direct therapeutic applications, its role as a precursor

highlights its importance in synthetic chemistry. This document details a plausible synthetic

protocol, presents its physicochemical properties in a structured format, and offers insights into

its spectroscopic characteristics.

Introduction
The discovery and synthesis of halogenated organic compounds are of significant interest to

the chemical and pharmaceutical sciences. These compounds often serve as versatile building

blocks for more complex molecules, including pharmacologically active agents. 3,5-
Dibromohexanoic acid (CAS No. 62232-07-9) is one such molecule, primarily recognized for

its role as a key intermediate in the synthesis of γ-hexenolactone.[1] This whitepaper aims to

consolidate the available technical information on 3,5-Dibromohexanoic acid, providing a

valuable resource for researchers in organic synthesis and drug discovery.
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A summary of the key quantitative data for 3,5-Dibromohexanoic acid is presented below.

These properties have been compiled from various chemical databases.

Table 1: Physicochemical Properties of 3,5-Dibromohexanoic Acid

Property Value Source

IUPAC Name 3,5-dibromohexanoic acid PubChem[2]

CAS Number 62232-07-9 PubChem[2]

Molecular Formula C₆H₁₀Br₂O₂ PubChem[2]

Molecular Weight 273.95 g/mol PubChem[2]

Canonical SMILES CC(C(CC(=O)O)Br)CBr PubChem[2]

InChI Key
SCWHLRWURVIAHZ-

UHFFFAOYSA-N
PubChem[2]

Appearance Not available

Boiling Point Not available

Melting Point Not available

Solubility Not available

Table 2: Predicted and Expected Spectroscopic Data for 3,5-Dibromohexanoic Acid
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Spectroscopy Feature
Expected Chemical Shift /
Range

¹H NMR -COOH ~10-12 ppm (broad singlet)

-CH(Br)- ~4.0-4.5 ppm (multiplet)

-CH₂- ~2.0-3.0 ppm (multiplets)

-CH₃ ~1.7-1.9 ppm (doublet)

¹³C NMR -C=O ~170-180 ppm

-CH(Br)- ~45-55 ppm

-CH₂- ~30-45 ppm

-CH₃ ~20-25 ppm

IR Spectroscopy O-H stretch (acid) 2500-3300 cm⁻¹ (broad)

C=O stretch (acid) 1700-1725 cm⁻¹ (strong)

C-Br stretch 500-600 cm⁻¹

Mass Spectrometry Molecular Ion [M]⁺
m/z 272/274/276 (isotopic

pattern for Br₂)

Fragmentation Loss of Br, H₂O, COOH

Synthesis of 3,5-Dibromohexanoic Acid
The synthesis of 3,5-Dibromohexanoic acid is historically linked to the production of γ-

hexenolactone. A seminal study by Findlay et al. is cited as the first to describe the bromination

of a hexanoic acid precursor to yield this dibrominated intermediate.[1] Modern protocols have

since refined this approach.[1]

The most plausible synthetic route involves the electrophilic addition of bromine across the

double bond of a suitable hexenoic acid, such as hex-3-enoic acid or hex-4-enoic acid. The

reaction proceeds via a bromonium ion intermediate, which is then attacked by a bromide ion.
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Reactants

Intermediate Product

Hexenoic Acid Bromonium Ion Intermediate
+ Br₂

Bromine (Br₂)

3,5-Dibromohexanoic Acid
+ Br⁻

Click to download full resolution via product page

Caption: Synthesis pathway of 3,5-Dibromohexanoic acid.

Experimental Protocol: Bromination of Hexenoic Acid
The following is a generalized experimental protocol based on modern methods for the

bromination of unsaturated carboxylic acids.[1]

Materials:

Hex-3-enoic acid (or other suitable isomer)

Bromine (Br₂)

Diethyl ether

Deionized water

Sodium thiosulfate (Na₂S₂O₃) solution, saturated

Magnesium sulfate (MgSO₄), anhydrous

Sodium bicarbonate (NaHCO₃) solution, saturated

Hydrochloric acid (HCl), 2M

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the

hexenoic acid in diethyl ether.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of bromine in diethyl ether dropwise to the stirred solution of the acid.

The addition should be controlled to maintain the temperature below 10 °C. The

characteristic red-brown color of bromine should disappear as it reacts.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours.

Quench the reaction by adding a saturated solution of sodium thiosulfate until the red-brown

color of any excess bromine is discharged.

Transfer the mixture to a separatory funnel and wash sequentially with deionized water,

saturated sodium bicarbonate solution, and finally with 2M hydrochloric acid.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 3,5-Dibromohexanoic acid.

Further purification can be achieved by column chromatography or recrystallization, if the

product is a solid at room temperature.
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Dissolve Hexenoic Acid in Ether

Cool to 0-5 °C

Add Bromine Solution Dropwise

Stir at Room Temperature

Quench with Na₂S₂O₃

Aqueous Workup

Dry with MgSO₄
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Caption: Experimental workflow for the synthesis.
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Role in Organic Synthesis
The primary documented utility of 3,5-Dibromohexanoic acid is as a precursor to γ-

hexenolactone. Treatment of the dibrominated acid with hot water or a mild base can facilitate

an intramolecular esterification (lactonization) to form the corresponding γ-lactone.[1] This

transformation underscores the importance of 3,5-Dibromohexanoic acid as an intermediate

in the synthesis of valuable flavor and fragrance compounds.

Conclusion
3,5-Dibromohexanoic acid is a halogenated carboxylic acid whose significance lies in its role

as a synthetic intermediate rather than a standalone functional molecule in drug development.

Its synthesis, achievable through the electrophilic bromination of a hexenoic acid precursor, is a

classic example of alkene chemistry. While detailed experimental and spectroscopic data for

this specific compound are not widely published, its chemical properties and expected

analytical characteristics can be inferred from its structure and the behavior of similar

molecules. This guide provides a foundational understanding of 3,5-Dibromohexanoic acid for

researchers and professionals in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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